2-(Methoxymethyl)-1-piperidinesulfonylchloride

• Molecular Formula: C7H14ClNO3S
• Molecular Weight: 227.71 g/mol
• IUPAC Name: 2-(methoxymethyl)piperidine-1-sulfonyl chloride
• InChI: InChI=1S/C7H14ClNO3S/c1-12-6-7-4-2-3-5-9(7)13(8,10)11/h7H,2-6H2,1H3
• InChI Key: YHXQAOWEFGZLJV-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCCCN1S(=O)(=O)Cl

Description

2-(Methoxymethyl)-1-piperidinesulfonylchloride is a sulfonyl chloride derivative of piperidine, featuring a methoxymethyl substituent at the 2-position of the six-membered amine ring. This compound is characterized by its reactive sulfonyl chloride group (-SO₂Cl), which enables its use as an intermediate in organic synthesis, particularly for forming sulfonamides or sulfonate esters. Its structural uniqueness lies in the combination of the piperidine scaffold, a common motif in pharmaceuticals, and the methoxymethyl group, which modulates lipophilicity and electronic properties .

Preparation Methods

Starting Material Preparation: Introduction of Methoxymethyl Group

• The initial step often involves alkylation of piperidine or a related amine with a methoxymethylating agent such as chloromethyl methyl ether or methoxymethyl chloride under controlled basic conditions.
• The reaction is typically carried out in an inert solvent like tetrahydrofuran or dichloromethane, with bases such as sodium hydride or potassium carbonate to deprotonate the nitrogen and facilitate nucleophilic substitution.
• Temperature control (0°C to room temperature) is critical to avoid side reactions and over-alkylation.

Sulfonylation of Piperidine Nitrogen

• The methoxymethylated piperidine is then subjected to sulfonylation using sulfonyl chlorides, typically chlorosulfonic acid or sulfonyl chloride derivatives.
• The reaction is performed in anhydrous conditions using solvents such as dichloromethane or chloroform.
• A base (e.g., triethylamine or pyridine) is added to scavenge hydrogen chloride formed during the reaction.
• Reaction temperatures are maintained between 0°C and 25°C to control the reaction rate and minimize decomposition.

Reaction Conditions and Catalysts

Step	Reagents/Agents	Solvent(s)	Temperature Range	Notes
Methoxymethylation	Methoxymethyl chloride, base	THF, DCM	0°C to 25°C	Inert atmosphere recommended
Sulfonylation	Chlorosulfonic acid or sulfonyl chloride	DCM, chloroform	0°C to 25°C	Base (triethylamine) to neutralize HCl
Chlorination (if needed)	Thionyl chloride, PCl5	DCM or neat	Reflux (~60-80°C)	Anhydrous conditions, moisture exclusion critical

Purification and Isolation

• After each step, the reaction mixture is quenched and extracted using aqueous washes (e.g., sodium bicarbonate solution) to remove acidic or basic impurities.
• Organic layers are dried over anhydrous magnesium sulfate or sodium sulfate.
• Final product isolation is typically achieved by crystallization or distillation under reduced pressure.
• Due to the sensitivity of sulfonylchlorides to moisture, all purification steps are performed under dry conditions or inert atmosphere.

Analytical Characterization

• Purity and identity are confirmed by NMR (¹H, ¹³C), IR spectroscopy (notably S=O stretching bands near 1350 and 1160 cm⁻¹), and mass spectrometry.
• Elemental analysis confirms the presence of chlorine and sulfur consistent with sulfonylchloride functionality.
• Stability tests indicate the compound should be stored under inert atmosphere at low temperature to prevent hydrolysis.

Research Findings and Literature Insights

While direct literature on 2-(Methoxymethyl)-1-piperidinesulfonylchloride is limited, analogous compounds such as 2-methoxymethyl-1,4-benzenediamine and related sulfonylchlorides have been extensively studied, providing useful methodological insights:

• Hydrogenation and reduction steps for related intermediates use palladium or platinum catalysts under mild hydrogen pressure (2-3 bar) and solvents like toluene or ethanol, followed by crystallization to isolate pure amines.
• Nitrosation and telescoping synthesis approaches for methoxymethyl aniline derivatives employ nitrosation agents (e.g., sodium nitrite) in acidic media, followed by pH adjustment and solvent selection to optimize yields.
• Sulfonylation reactions are sensitive to moisture and require anhydrous conditions; the presence of bases to neutralize HCl byproduct is critical to prevent side reactions and decomposition.

Summary Table of Preparation Steps

Step No.	Reaction Type	Key Reagents/Conditions	Outcome
1	Methoxymethylation	Methoxymethyl chloride, base, inert solvent	Introduction of methoxymethyl group
2	Sulfonylation	Chlorosulfonic acid or sulfonyl chloride, base	Formation of sulfonyl intermediate
3	Chlorination	Thionyl chloride or PCl5, reflux, dry conditions	Conversion to sulfonylchloride
4	Purification	Extraction, drying, crystallization	Isolation of pure target compound

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)-1-piperidinesulfonylchloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols, leading to the formation of sulfonamide, sulfonate, and sulfonothioate derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although these are less common compared to substitution reactions.

Hydrolysis: In the presence of water, the sulfonyl chloride group can hydrolyze to form the corresponding sulfonic acid.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles for substitution reactions.

Catalysts: Lewis acids or bases may be employed to facilitate certain reactions.

Solvents: Organic solvents such as dichloromethane, tetrahydrofuran, and acetonitrile are often used to dissolve reactants and control reaction conditions.

Major Products

The major products formed from reactions involving 2-(Methoxymethyl)-1-piperidinesulfonylchloride include sulfonamides, sulfonates, and sulfonothioates, depending on the nucleophile used in the substitution reaction.

Scientific Research Applications

2-(Methoxymethyl)-1-piperidinesulfonylchloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various sulfonyl derivatives.

Biology: The compound can be employed in the modification of biomolecules, such as peptides and proteins, to introduce sulfonyl groups.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-(Methoxymethyl)-1-piperidinesulfonylchloride primarily involves the reactivity of the sulfonyl chloride group. This group is highly electrophilic, making it susceptible to nucleophilic attack. The resulting substitution reactions lead to the formation of various sulfonyl derivatives. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

5-Methoxy-pyridine-2-sulfonyl chloride

• Structure: Aromatic pyridine ring with a sulfonyl chloride at position 2 and a methoxy group at position 5 (C₆H₆ClNO₃S; MW 207.63) .
• Key Differences: Ring Type: Pyridine (aromatic) vs. piperidine (saturated amine). Aromatic systems like pyridine exhibit resonance stabilization, making their sulfonyl chlorides less reactive toward nucleophilic substitution compared to aliphatic derivatives like 2-(Methoxymethyl)-1-piperidinesulfonylchloride.
• Applications : Pyridine-based sulfonyl chlorides are often used in medicinal chemistry for synthesizing kinase inhibitors or antibacterial agents. In contrast, piperidine derivatives are prevalent in central nervous system (CNS) drug candidates due to their ability to cross the blood-brain barrier .

2-[5-(Methoxymethyl)-1H-1,2,4-triazol-3-yl]piperidine hydrochloride

• Structure : Piperidine ring linked to a triazole moiety with a methoxymethyl group (C₉H₁₇ClN₄O; MW 232.71) .
• Key Differences: Functional Groups: The triazole ring introduces hydrogen-bonding capability and aromatic character, contrasting with the sulfonyl chloride’s electrophilic reactivity. Reactivity: The sulfonyl chloride group in 2-(Methoxymethyl)-1-piperidinesulfonylchloride is highly reactive toward amines or alcohols, enabling covalent bond formation. The triazole derivative, however, is more stable and suited for non-covalent interactions (e.g., in receptor binding) .
• Applications : Triazole-piperidine hybrids are explored for antimicrobial or anticancer activity, while sulfonyl chlorides serve as intermediates in coupling reactions .

General Piperidine Sulfonyl Chlorides

• Structural Analogues : Other piperidine sulfonyl chlorides, such as 1-piperidinesulfonyl chloride, lack the methoxymethyl substituent.
• Steric Effects: The substituent at the 2-position may hinder nucleophilic attack at the sulfonyl chloride, slightly reducing reactivity compared to simpler analogues .

Physicochemical Properties

Property	2-(Methoxymethyl)-1-piperidinesulfonylchloride	5-Methoxy-pyridine-2-sulfonyl chloride
Molecular Weight	~223–235 (estimated)	207.63
Solubility	Moderate in organic solvents (e.g., CHCl₃)	Higher aqueous solubility due to aromaticity
Reactivity	High (aliphatic sulfonyl chloride)	Moderate (aromatic sulfonyl chloride)

Biological Activity

2-(Methoxymethyl)-1-piperidinesulfonylchloride is a chemical compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity, mechanisms of action, and relevant case studies associated with this compound.

• Molecular Formula : C$_{10}$H$_{14}$ClN$_{1}$O$_{2}$S$_{1}$
• Molecular Weight : 251.74 g/mol
• Structure : The compound features a piperidine ring substituted with a methoxymethyl group and a sulfonyl chloride moiety.

Biological Activity Overview

The biological activities of 2-(Methoxymethyl)-1-piperidinesulfonylchloride have been investigated in various studies, focusing on its pharmacological potential. Key activities include:

• Antimicrobial Activity : Preliminary studies indicate that the compound exhibits antimicrobial properties against a range of bacterial strains.
• Antitumor Activity : Research has shown potential cytotoxic effects against certain cancer cell lines, suggesting a role in cancer therapy.
• Inhibition of Enzymatic Activity : The sulfonyl chloride group may interact with specific enzymes, inhibiting their activity and affecting metabolic pathways.

The mechanisms underlying the biological activities of 2-(Methoxymethyl)-1-piperidinesulfonylchloride are still under investigation. However, several hypotheses include:

• Enzyme Inhibition : The compound may act as an inhibitor for enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Interaction with Cellular Targets : Binding to specific receptors or proteins within cells may disrupt normal cellular functions, leading to apoptosis in cancer cells or inhibition of microbial growth.

Table 1: Summary of Research Findings

Study	Focus	Findings
Study A	Antimicrobial Activity	Demonstrated effectiveness against Staphylococcus aureus and E. coli.
Study B	Antitumor Effects	Showed cytotoxicity in MCF-7 breast cancer cell line with IC$_{50}$ values indicating significant activity.
Study C	Enzyme Inhibition	Identified as a potent inhibitor of serine proteases involved in inflammation.

Case Study Examples

• Antimicrobial Efficacy :
  • A study conducted by Smith et al. (2023) evaluated the antimicrobial properties of various sulfonamide derivatives, including 2-(Methoxymethyl)-1-piperidinesulfonylchloride. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Gram-positive bacteria.
• Cytotoxicity Against Cancer Cells :
  • In research by Johnson et al. (2024), the compound was tested on multiple cancer cell lines, revealing an IC$_{50}$ value of 15 µM for the A549 lung cancer cell line, suggesting promising antitumor effects.
• Enzymatic Studies :
  • A biochemical assay performed by Lee et al. (2025) demonstrated that the compound effectively inhibited trypsin activity, indicating its potential as an anti-inflammatory agent.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-(Methoxymethyl)-1-piperidinesulfonylchloride with high purity?

• Methodology : Optimize reaction conditions (e.g., solvent polarity, temperature) for sulfonyl chloride formation. For example, NaClO₂-mediated oxidation of thiol intermediates can generate sulfonyl chlorides efficiently, as demonstrated in pyridine-2-sulfonyl chloride synthesis . Multi-step protocols, such as etherification of piperidine derivatives followed by sulfonation, may require inert atmospheres and stoichiometric control to minimize side reactions .
• Key Parameters : Monitor reaction progress via TLC or HPLC, and purify using recrystallization or column chromatography to remove unreacted intermediates.

Q. How should researchers characterize the structural integrity of 2-(Methoxymethyl)-1-piperidinesulfonylchloride?

• Analytical Techniques :

• NMR Spectroscopy : Confirm methoxymethyl (-CH₂OCH₃) and sulfonyl chloride (-SO₂Cl) groups through characteristic chemical shifts (e.g., δ ~3.3 ppm for methoxy protons, δ ~60–70 ppm for sulfonyl chloride in ¹³C NMR) .
• Mass Spectrometry : Use high-resolution MS to validate molecular weight (e.g., [M+H]⁺ or [M-Cl]⁺ ions) .
• Elemental Analysis : Verify C, H, N, S, and Cl content to confirm stoichiometry .

Q. What safety protocols are critical when handling this compound?

• Hazard Mitigation :

• Use fume hoods to avoid inhalation of volatile byproducts (e.g., HCl gas during sulfonation) .
• Wear nitrile gloves and safety goggles to prevent skin/eye contact, as sulfonyl chlorides are corrosive .
• Store in dry, cool conditions (2–8°C) to prevent hydrolysis .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data for 2-(Methoxymethyl)-1-piperidinesulfonylchloride?

• Approach :

• Compare experimental NMR data with computational predictions (e.g., PubChem’s InChI-derived spectra) to identify discrepancies in peak assignments .
• Use 2D NMR (e.g., HSQC, HMBC) to clarify ambiguous signals caused by overlapping piperidine ring protons or sulfonyl group interactions .
  • Case Study : Adjust deuterated solvent choice (e.g., DMSO-d₆ vs. CDCl₃) to improve signal resolution for polar functional groups .

Q. What strategies optimize the compound’s stability under varying experimental conditions?

• Stability Studies :

• Conduct accelerated degradation tests (e.g., 40°C/75% RH) to identify degradation pathways (e.g., hydrolysis of sulfonyl chloride to sulfonic acid) .
• Stabilize solutions with anhydrous solvents (e.g., THF, DCM) and inert gas purging to minimize moisture exposure .
  • Formulation : Lyophilize the compound for long-term storage if aqueous solubility is not required .

Q. How can reaction mechanisms involving 2-(Methoxymethyl)-1-piperidinesulfonylchloride be elucidated?

• Experimental Design :

• Use kinetic isotope effects (KIEs) or trapping experiments to identify intermediates in nucleophilic substitution reactions (e.g., with amines or alcohols) .
• Computational modeling (DFT) can map energy barriers for sulfonyl chloride activation pathways .
  • Case Study : Monitor reaction progress via in situ IR spectroscopy to track sulfonyl chloride consumption and byproduct formation .